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Compound of Interest

Compound Name: 3-Fluoroisonicotinaldehyde

Cat. No.: B1302963 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 3-Fluoroisonicotinaldehyde, including detailed operational and disposal plans.

Chemical Properties and Hazards

3-Fluoroisonicotinaldehyde (CAS RN: 40273-47-0, Molecular Formula: C₆H₄FNO) is a light

yellow to yellow liquid.[1] It is classified as a combustible liquid with a flash point of 67°C

(152.6°F).[2] The compound presents several health hazards: it is harmful if swallowed, causes

skin and eye irritation, may lead to an allergic skin reaction, and can cause respiratory irritation.

[1][2]

Hazard Classifications

Acute Toxicity, Oral Category 4

Skin Irritation Category 2

Eye Irritation Category 2

Skin Sensitization Category 1

Specific Target Organ Toxicity
Single Exposure, Category 3 (Respiratory

system)
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to mitigate the risks associated with handling 3-
Fluoroisonicotinaldehyde. The following table summarizes the recommended PPE.

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[3]

Protects against splashes of

the liquid and potential vapors

which can cause serious eye

irritation.[2] Safety glasses

alone do not offer adequate

protection from chemical

splashes.[3]

Hand Protection

Chemically resistant gloves.

Butyl rubber or neoprene

gloves are recommended for

handling aldehydes.[4]

Prevents skin contact, which

can cause irritation and

potential allergic reactions.[2]

The choice of glove material

should be based on chemical

compatibility and resistance to

permeation.[4][5]

Body Protection

A flame-resistant lab coat, long

pants, and closed-toe shoes.

[3][6]

Provides a barrier against

accidental spills and splashes.

Flame-resistant material is

recommended due to the

combustible nature of the

chemical.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

[6] If there is a risk of

inhalation outside of a fume

hood, a NIOSH-approved

respirator with organic vapor

cartridges (e.g., N95) should

be used.[2]

Minimizes the inhalation of

vapors, which can cause

respiratory tract irritation.[1][2]
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Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure that a certified chemical fume hood is operational before starting any work.[6]

Confirm that an eyewash station and safety shower are readily accessible and unobstructed.

Remove all potential ignition sources from the work area, such as open flames, hot plates,

and spark-producing equipment.[2][6]

Assemble all necessary equipment and reagents before handling the chemical.

2. Handling Procedure:

Don the appropriate PPE as outlined in the table above.

Conduct all transfers and manipulations of 3-Fluoroisonicotinaldehyde within the chemical

fume hood to control vapor exposure.[6]

Use bottle carriers when transporting glass containers of the chemical.

When transferring the liquid, do so slowly and carefully to avoid splashing. For transfers

between metal containers, ensure they are bonded and grounded to prevent static

discharge.[6]

Keep containers tightly closed when not in use to minimize the release of vapors.[6]

3. Storage:

Store 3-Fluoroisonicotinaldehyde in a cool, dry, and well-ventilated area away from heat

and direct sunlight.[1]

Keep the container tightly sealed and store in a dark place.[1]

Store in a designated flammable liquids storage cabinet.[6]
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Ensure segregation from incompatible materials such as strong oxidizing agents, strong

acids, strong bases, and strong reducing agents.

Emergency Procedures
Spill Response:

Minor Spill (<100 mL in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill using an inert absorbent material like

vermiculite or sand.

Carefully collect the absorbed material using non-sparking tools and place it into a labeled,

sealed container for hazardous waste disposal.

Decontaminate the spill area with a suitable solvent, followed by soap and water. All

cleaning materials must also be disposed of as hazardous waste.

Major Spill (>100 mL or outside a fume hood):

Evacuate the laboratory immediately and alert others.

If the substance is volatile or flammable, turn off all ignition sources if it is safe to do so.

Close the laboratory door to contain the spill.

Contact your institution's Environmental Health and Safety (EHS) department and

emergency services.

Do not attempt to clean up a major spill unless you are trained and equipped to do so.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and drink plenty of water. Seek

immediate medical attention.

Disposal Plan
As a fluorinated organic compound, 3-Fluoroisonicotinaldehyde is classified as a

halogenated organic waste. It is crucial to segregate this waste stream from non-halogenated

organic waste.

Step-by-Step Disposal Protocol:

Waste Collection:

Collect all waste containing 3-Fluoroisonicotinaldehyde, including contaminated

disposables (e.g., gloves, absorbent pads), in a designated, leak-proof, and clearly labeled

hazardous waste container.

The label should explicitly state "Halogenated Organic Waste" and list "3-
Fluoroisonicotinaldehyde" as a component.

Do not mix halogenated waste with non-halogenated waste streams.[7]

Waste Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

This area should be away from general work areas and incompatible materials.

Final Disposal:
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Arrange for the pickup and disposal of the halogenated waste through your institution's

licensed hazardous waste management service.

The primary disposal method for halogenated organic compounds is typically high-

temperature incineration at a permitted facility.

Below is a workflow diagram for the safe handling and disposal of 3-
Fluoroisonicotinaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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